[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

Core Science & Biosynthesis

An In-depth Technical Guide to [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol: A Key Building Block in Modern Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Pyridine Scaffolds

The pyridine motif is a cornerstone of medicinal chemistry, forming the core of numerous approved therapeutic agents. Its versatility, arising from its aromatic nature and the nitrogen atom's ability to act as a hydrogen bond acceptor, makes it a privileged scaffold in drug design. The strategic functionalization of the pyridine ring allows for the fine-tuning of a molecule's physicochemical properties, influencing its potency, selectivity, and pharmacokinetic profile.

This technical guide focuses on [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol , a specialized building block that combines three key structural features of significant interest in contemporary drug discovery: a brominated pyridine core, a difluoroethoxy substituent, and a primary alcohol. The presence of bromine offers a versatile handle for further molecular elaboration through various cross-coupling reactions. The difluoroethoxy group provides a unique modulation of lipophilicity and metabolic stability, while the methanol moiety allows for the introduction of diverse functionalities. This guide will provide a comprehensive overview of its molecular structure, potential synthetic routes, and its significance as a precursor in the synthesis of complex, biologically active molecules.

Molecular Structure and Physicochemical Properties

[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol possesses a well-defined molecular architecture that is key to its utility. The core is a pyridine ring, substituted at the 5-position with a bromine atom, at the 2-position with a 2,2-difluoroethoxy group, and at the 4-position with a hydroxymethyl group.

Property	Value	Source
Molecular Formula	C₈H₈BrF₂NO₂	[1]
Molecular Weight	268.06 g/mol	[1]
CAS Number	1859653-04-5	[1]
Appearance	Likely a solid at room temperature	Inferred from similar compounds
Intended Use	For Research Use Only	[1][2]

The incorporation of the 2,2-difluoroethoxy group is a strategic choice in medicinal chemistry. The geminal fluorine atoms significantly impact the molecule's properties:

• Metabolic Stability: The strong carbon-fluorine bonds are resistant to enzymatic degradation, particularly by cytochrome P450 enzymes. This can block metabolic hotspots, such as O-demethylation that might occur with a simple methoxy group, leading to an improved pharmacokinetic profile.[1]

• Lipophilicity and Solubility: The difluoromethoxy group generally increases lipophilicity compared to a methoxy group, which can enhance membrane permeability and oral absorption.[1]

• Hydrogen Bonding Capability: The hydrogen atom of the OCF₂H group is acidic, allowing it to act as a hydrogen bond donor. This unique characteristic enables it to serve as a bioisostere for hydroxyl (-OH) or amine (-NH₂) groups, potentially maintaining crucial interactions with biological targets while enhancing metabolic stability.[1][3]

Synthesis and Chemical Reactivity: A Strategic Approach

Proposed Synthetic Workflow

A logical synthetic approach would involve the introduction of the key functional groups onto a pre-existing pyridine core. The following diagram illustrates a potential synthetic pathway:

Caption: A proposed synthetic workflow for [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol.

Experimental Protocol: A Representative Synthesis

The following protocol outlines a representative, multi-step synthesis based on established chemical transformations of pyridine derivatives.

Step 1: Synthesis of 5-Bromo-2-iodopyridine

This step involves a selective halogen exchange reaction, a common strategy in pyridine chemistry.

• Reaction Setup: To a solution of 2,5-dibromopyridine in a suitable solvent (e.g., acetonitrile), add sodium iodide and a catalytic amount of a copper(I) salt.

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, cool the reaction mixture, and partition between an organic solvent (e.g., ethyl acetate) and water. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 5-bromo-2-iodopyridine.

Step 2: Synthesis of (5-Bromopyridin-2-yl)methanol

This transformation introduces the hydroxymethyl group, a key functional handle.

• Grignard Reagent Formation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-bromo-2-iodopyridine in anhydrous tetrahydrofuran (THF). Cool the solution to -78 °C and add a solution of isopropylmagnesium chloride dropwise. Stir the mixture at this temperature for 1-2 hours to facilitate the iodo-magnesium exchange.

• Reaction with Electrophile: Add paraformaldehyde to the freshly prepared Grignard reagent at -78 °C. Allow the reaction to slowly warm to room temperature and stir overnight.

• Quenching and Extraction: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo. Purify the resulting crude alcohol by flash column chromatography.

Step 3: Synthesis of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

The final step involves the introduction of the difluoroethoxy group via a Williamson ether synthesis.

• Alkoxide Formation: To a solution of (5-bromopyridin-2-yl)methanol in a polar aprotic solvent like dimethylformamide (DMF), add a strong base such as sodium hydride at 0 °C.

• Alkylation: After the evolution of hydrogen gas ceases, add 2,2-difluoroethanol to the reaction mixture.

• Reaction Conditions: Stir the reaction at room temperature or with gentle heating until the starting material is consumed, as monitored by TLC.

• Work-up and Purification: Carefully quench the reaction with water and extract the product with an organic solvent. Wash the organic layer, dry it, and concentrate it. Purify the final product by column chromatography to obtain [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol.

Analytical Characterization

A thorough analytical characterization is essential to confirm the identity and purity of the synthesized [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol. The following techniques are recommended:

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of the final compound.

• Column: A C18 reversed-phase column is typically suitable for the analysis of pyridine derivatives.

• Mobile Phase: A gradient elution using a mixture of acetonitrile or methanol and an aqueous buffer (e.g., ammonium acetate or formic acid) is often effective.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the pyridine ring (typically around 260-280 nm) is recommended.

• Sample Preparation: Dissolve a small amount of the compound in the mobile phase or a compatible solvent and filter through a 0.45 µm syringe filter before injection.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most definitive method for structural elucidation.

• ¹H NMR: The proton NMR spectrum will provide information on the number and connectivity of the hydrogen atoms. Expected signals would include those for the aromatic protons on the pyridine ring, the methylene protons of the hydroxymethyl group, and the methylene and methine protons of the difluoroethoxy group. The coupling of the protons with the fluorine atoms will result in characteristic splitting patterns.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom in the molecule, confirming the carbon skeleton.

• ¹⁹F NMR: The fluorine NMR spectrum will provide a clear signal for the two equivalent fluorine atoms, confirming the presence of the difluoroethoxy group.

• Solvent: A deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) should be used.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to gain insights into its fragmentation pattern.

• Ionization Technique: Electrospray ionization (ESI) is a suitable method for this type of molecule.

• Expected Mass: The high-resolution mass spectrum should show a molecular ion peak corresponding to the exact mass of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, taking into account the isotopic distribution of bromine.

Applications in Drug Discovery and Development

[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol is not an active pharmaceutical ingredient (API) itself but rather a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. Its utility stems from the strategic placement of its functional groups.

Caption: The utility of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol in drug discovery.

The bromine atom at the 5-position is particularly significant as it serves as a key site for carbon-carbon and carbon-heteroatom bond formation through various palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig reactions. This allows for the introduction of a wide range of aryl, heteroaryl, and alkyl groups, enabling the exploration of a vast chemical space in the search for novel drug candidates.

The methanol group at the 4-position can be readily oxidized to an aldehyde or a carboxylic acid, or converted to a leaving group for nucleophilic substitution, providing another avenue for molecular diversification.

Safety and Handling

As with any research chemical, [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol should be handled with appropriate safety precautions. While specific toxicity data for this compound is not available, related brominated and fluorinated pyridines are known to be harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[3][4][5][6][7][8]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.

• Handling: Use only in a well-ventilated area, such as a fume hood. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Conclusion

[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol represents a sophisticated and highly valuable building block for medicinal chemists. Its unique combination of a reactive bromine handle, a versatile methanol group, and the advantageous properties imparted by the difluoroethoxy substituent makes it an ideal starting material for the synthesis of novel and complex molecules. A thorough understanding of its structure, reactivity, and analytical characterization is paramount for its effective utilization in the design and development of the next generation of therapeutic agents.

References

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Safety Data Sheet (SDS) and hazards for[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

An In-depth Technical Guide to [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol: Properties, Safety, and Synthetic Insights

For Researchers, Scientists, and Drug Development Professionals

Introduction

[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol is a substituted pyridine derivative of interest in medicinal chemistry and drug discovery. The presence of a bromine atom, a difluoroethoxy group, and a hydroxymethyl substituent on the pyridine core suggests its potential as a versatile building block for the synthesis of more complex molecules with tailored biological activities. This guide provides a comprehensive overview of its known properties, inferred hazards, a plausible synthetic strategy, and potential applications in the field of drug development.

The strategic incorporation of fluorine-containing moieties, such as the difluoroethoxy group, is a common strategy in modern medicinal chemistry to enhance metabolic stability, modulate physicochemical properties like lipophilicity and pKa, and improve binding affinity to biological targets. The bromine atom serves as a handle for further functionalization, typically through cross-coupling reactions, while the hydroxymethyl group can be involved in hydrogen bonding or serve as a point for further derivatization.

Physicochemical Properties

A summary of the key physicochemical properties for [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol is presented in the table below.

Property	Value	Source
CAS Number	1859653-04-5	[1]
Molecular Formula	C8H8BrF2NO2	[1]
Molecular Weight	268.06 g/mol	[1]
Appearance	Solid (inferred)
Storage	Store in a cool, dry, well-ventilated area.	General recommendation

Safety Data Sheet (SDS) and Hazard Analysis (Inferred)

A specific Safety Data Sheet (SDS) for [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol is not publicly available. However, based on the SDS of structurally similar compounds, such as other brominated and fluorinated pyridines, the following hazards can be inferred.[2][3][4][5][6][7]

GHS Hazard Classification (Inferred)

• Acute Toxicity, Oral (Category 4) , H302: Harmful if swallowed.

• Skin Corrosion/Irritation (Category 2) , H315: Causes skin irritation.[2][3][6]

• Serious Eye Damage/Eye Irritation (Category 2A) , H319: Causes serious eye irritation.[2][3][6]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System , H335: May cause respiratory irritation.[3][6]

GHS Pictogram (Inferred)

• GHS07 (Exclamation Mark)

Signal Word (Inferred)

• Warning

Precautionary Statements (Inferred)

Code	Statement
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.[7]
P264	Wash hands thoroughly after handling.[3][6]
P270	Do not eat, drink or smoke when using this product.[3][6]
P271	Use only outdoors or in a well-ventilated area.[3][6]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[3][6]
P301+P312	IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[3]
P302+P352	IF ON SKIN: Wash with plenty of soap and water.[3]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[7]
P332+P313	If skin irritation occurs: Get medical advice/attention.[3]
P337+P313	If eye irritation persists: Get medical advice/attention.
P403+P233	Store in a well-ventilated place. Keep container tightly closed.[5]
P501	Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

• Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if working in a poorly ventilated area or if dusts are generated.

• Engineering Controls: Work in a well-ventilated laboratory, preferably in a chemical fume hood.

Proposed Synthetic Pathway

Caption: Proposed synthetic pathway for [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol.

Step-by-Step Methodology (Proposed)

• Diazotization of 2-Amino-5-bromo-4-methylpyridine: The synthesis would likely commence with the diazotization of commercially available 2-amino-5-bromo-4-methylpyridine. This reaction, typically carried out using sodium nitrite in an acidic medium (e.g., sulfuric acid), would convert the amino group into a diazonium salt, which is then hydrolyzed in situ to the corresponding hydroxypyridine.

• Williamson Ether Synthesis: The resulting 5-bromo-2-hydroxy-4-methylpyridine can then be subjected to a Williamson ether synthesis to introduce the 2,2-difluoroethoxy group. This would involve deprotonation of the hydroxyl group with a suitable base (e.g., sodium hydride) followed by reaction with a 2,2-difluoroethyl electrophile, such as 2,2-difluoroethyl triflate or a similar leaving group.

• Oxidation of the Methyl Group: The final step would involve the selective oxidation of the methyl group at the 4-position to a hydroxymethyl group. This transformation can be challenging due to the presence of other functional groups. A possible approach could involve radical bromination of the methyl group using N-bromosuccinimide (NBS) and a radical initiator, followed by hydrolysis of the resulting bromomethyl intermediate to the desired alcohol.

Reactivity and Mechanistic Considerations

The reactivity of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol is governed by the interplay of its functional groups.

• The Bromine Atom: The bromine atom at the 5-position is a versatile handle for various cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig amination reactions. These reactions allow for the introduction of a wide range of substituents, making this compound a valuable building block for generating libraries of analogues for structure-activity relationship (SAR) studies.

• The 2,2-Difluoroethoxy Group: The electron-withdrawing nature of the two fluorine atoms in the ethoxy group will decrease the basicity of the pyridine nitrogen. This can influence the compound's pharmacokinetic properties and its ability to interact with biological targets. The C-F bonds are generally stable under physiological conditions, which can contribute to increased metabolic stability of the molecule.

• The Hydroxymethyl Group: The primary alcohol of the hydroxymethyl group can undergo typical alcohol reactions, such as oxidation to an aldehyde or carboxylic acid, or esterification and etherification. This provides another site for modification of the molecule.

Potential Applications in Drug Discovery

Substituted pyridines are a prevalent scaffold in many approved drugs. The unique combination of functional groups in [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol makes it an attractive starting material for the synthesis of novel therapeutic agents.

• Kinase Inhibitors: Many kinase inhibitors feature a substituted pyridine core that interacts with the hinge region of the kinase domain. The functional groups on this molecule could be elaborated to target specific kinases involved in cancer or inflammatory diseases.

• Central Nervous System (CNS) Agents: The ability of fluorine to modulate lipophilicity can be exploited to fine-tune the blood-brain barrier permeability of drug candidates targeting CNS disorders.

• Antiviral and Antibacterial Agents: The pyridine scaffold is also found in numerous antimicrobial agents. This compound could serve as a starting point for the development of new anti-infective drugs.

Conclusion

[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol is a promising building block for drug discovery, offering multiple sites for chemical modification. While a comprehensive and experimentally validated dataset for this specific molecule is not yet publicly available, this guide provides a solid foundation for researchers by inferring its hazards, proposing a viable synthetic route, and outlining its potential applications based on the well-established chemistry of related compounds. As with any research chemical, it is imperative to handle this compound with appropriate safety precautions in a controlled laboratory setting. Further research is needed to fully elucidate its chemical and biological properties.

References

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• TCI America. (2018).
• Chem-Impex. 5-Bromo-2-methoxypyridine. (n.d.).
• Tokyo Chemical Industry Co., Ltd. (2025).
• Santa Cruz Biotechnology, Inc. (2024).
• Jubilant Ingrevia Limited. (2021).
• Sapphire Bioscience. [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol. (n.d.).
• Fisher Scientific. (2009). Safety Data Sheet: 2-Bromo-5-(trifluoromethyl)pyridine.
• ChemicalBook. 5-Bromo-2-(2,2-difluoroethoxy)-3-pyridinemethanol. (n.d.).
• Ahmad, G., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 190.
• Santa Cruz Biotechnology, Inc. (n.d.). 2-Amino-5-bromopyridine.
• Google Patents. (2006). Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester. US20060116519A1.
• Google Patents. (2015).
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Electronic properties of fluorinated pyridine derivatives like[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

An In-Depth Technical Guide to the Electronic Profiling of Fluorinated Pyridine Derivatives: Deconstructing[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

Executive Summary

In the realm of precision-driven drug discovery, the strategic incorporation of fluorine atoms serves as a "chemical magic stone" capable of reinventing a molecule's physicochemical fate[1]. Fluorinated heterocycles, particularly substituted pyridines, are highly privileged motifs, appearing in approximately 30% of FDA-approved small-molecule drugs since 2020[1][2]. This whitepaper provides an authoritative analysis of the electronic properties of highly functionalized pyridine scaffolds, using [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol as a primary case study. By dissecting the push-pull electronic effects, pKa modulation, and experimental validation workflows, this guide equips medicinal chemists with the mechanistic insights required for rational drug design.

Electronic Deconstruction of the Scaffold

The molecule[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol is a masterclass in competing electronic effects. Its behavior in biological systems is dictated by the precise spatial arrangement of its substituents around the electron-deficient π -system of the pyridine core.

The Pyridine Core & Nitrogen Basicity

Unsubstituted pyridine is a weak base (pKa ~5.23) with an electron-deficient aromatic ring. The introduction of substituents drastically alters the electron density distribution, directly impacting the HOMO-LUMO energy gap and the basicity of the nitrogen atom[3][4].

The 2-(2,2-Difluoroethoxy) Group: Push-Pull Dynamics

The 2,2-difluoroethoxy substituent at the ortho position relative to the pyridine nitrogen exerts a complex "push-pull" electronic effect:

• Resonance Donation (+R): The lone pairs on the ether oxygen can delocalize into the pyridine ring, increasing electron density at the ortho and para positions.

• Inductive Withdrawal (-I): The highly electronegative -CF 2​ H group exerts a powerful inductive pull through the sigma-bond framework. Neutron diffraction studies on analogous difluoroethoxy pyridines reveal significant sp 3 and sp 2 C–H bond shortening due to hyperconjugation and rehybridization (Bent's rule)[5][6].

• Net Effect: The inductive withdrawal of the fluorine atoms overpowers the oxygen's resonance donation. This inductively withdraws electrons from the pyridine nitrogen, significantly lowering its pKa (making the conjugate acid stronger and the base weaker)[1][7].

The 5-Bromo Substituent: Sterics and Heavy Atom Effects

Bromine at the 5-position serves dual purposes. Electronically, it acts as an inductive electron-withdrawing group (-I), further depleting the ring's electron density and lowering the HOMO-LUMO gap[3]. Spherically, its large Van der Waals radius provides steric shielding, which can protect the ring from metabolic oxidation (e.g., by Cytochrome P450 enzymes)[7]. Furthermore, the C-Br bond is a critical synthetic handle for transition-metal-catalyzed cross-coupling reactions (such as Suzuki-Miyaura) to build structural complexity[8].

The 4-Hydroxymethyl Group

While fluorination and bromination drastically increase the lipophilicity (LogP/LogD) of the scaffold[7], the 4-hydroxymethyl group acts as a crucial counterweight. It provides a localized polar surface area (PSA) and acts as a hydrogen bond donor/acceptor, ensuring the molecule maintains sufficient aqueous solubility for physiological distribution.

Fig 1: Push-pull electronic and steric effects on the fluorinated pyridine scaffold.

Quantitative Physicochemical Impact

The interplay of these functional groups creates a highly specific physicochemical profile. Table 1 synthesizes the expected quantitative shifts based on established structure-property relationships in fluorinated heterocycles[1][3][4].

Table 1: Comparative Physicochemical Model of Pyridine Derivatives

Scaffold	pKa (Conjugate Acid)	LogP (Estimated)	HOMO-LUMO Gap (eV)	Primary Electronic Driver
Pyridine	5.23	0.65	~4.90	Baseline
2-Methoxypyridine	3.28	1.20	~4.75	+R (O-donation) dominates
2-(2,2-Difluoroethoxy)pyridine	~2.10	1.85	~5.10	-I (F-withdrawal) > +R
[5-Bromo-2-(2,2-difluoroethoxy)...]	~1.50	2.40	~4.50	Heavy atom effect & dual -I

Note: The extreme electron-withdrawing nature of the combined fluoro/bromo substituents renders the pyridine nitrogen nearly non-basic at physiological pH (7.4), ensuring high membrane permeability[1][7].

Experimental Methodologies for Electronic Profiling

To validate computational models of fluorinated pyridines, empirical testing must account for the unique solvation and dipole characteristics of the C-F bond[2]. Below are the self-validating protocols required for accurate profiling.

Protocol 1: Electrochemical Profiling via Cyclic Voltammetry (CV)

Purpose: To empirically determine the HOMO/LUMO energy levels and assess the redox stability of the brominated/fluorinated scaffold. Causality: Pure computational Density Functional Theory (DFT) often miscalculates the solvation energy of highly polarized fluorinated ethers. CV provides empirical validation of oxidation/reduction potentials in a solvated state.

• Analyte Preparation: Dissolve 1.0 mM of the target compound in anhydrous acetonitrile.

  • Rationale: Anhydrous conditions are critical to prevent water oxidation artifacts from masking the compound's intrinsic redox peaks.

• Electrolyte Addition: Add 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF 6​ ).

  • Rationale: TBAPF 6​ provides necessary ionic conductivity without interfering with the analyte's wide electrochemical window.

• Electrode Setup: Utilize a three-electrode system: a Glassy Carbon (GC) working electrode, a Platinum (Pt) wire counter electrode, and an Ag/Ag + non-aqueous reference electrode.

  • Rationale: Glassy carbon is selected over gold or platinum for the working electrode because it offers a wider potential window and minimizes the surface adsorption of lipophilic fluorinated compounds.

• Data Acquisition: Sweep the potential from -2.5 V to +2.5 V at varying scan rates (50, 100, 250, 500 mV/s).

  • Rationale: Varying the scan rate determines if the electron transfer is diffusion-controlled (reversible) or coupled with a chemical reaction (EC mechanism). Halogenated pyridines often undergo irreversible reductive dehalogenation (loss of the bromine atom) at highly negative potentials.

Protocol 2: Potentiometric pKa Determination (Yasuda-Shedlovsky Method)

Purpose: To determine the precise basicity of the sterically hindered, electron-deficient pyridine nitrogen. Causality: Because fluorinated bromopyridines suffer from poor aqueous solubility, standard aqueous titration fails due to precipitation. A cosolvent extrapolation method is mandatory[1].

• Cosolvent Preparation: Prepare 1 mM solutions of the analyte in varying ratios of Methanol/Water (e.g., 30%, 40%, 50%, and 60% MeOH by weight).

  • Rationale: The cosolvent maintains homogeneity throughout the titration, preventing premature precipitation of the neutral (deprotonated) free base.

• Titration: Acidify the solution with standardized 0.1 M HCl to fully protonate the pyridine nitrogen. Titrate with standardized 0.1 M KOH under a continuous Argon or Nitrogen purge.

  • Rationale: An inert gas purge is strictly required to prevent atmospheric CO 2​ from dissolving into the solution, forming carbonic acid, and artificially skewing the titration curve.

• Extrapolation: Calculate the apparent pKa (psKa) for each cosolvent ratio. Plot the psKa values against the inverse dielectric constant ( 1/ϵ ) of the respective solvent mixtures.

  • Rationale: The Yasuda-Shedlovsky extrapolation allows for the linear regression of these points to the y-intercept (where the solvent is 100% water), yielding the true aqueous pKa.

Fig 2: Experimental workflow for empirical physicochemical profiling.

References

• Fluorinated Heterocycles in Medicine: A Comprehensive Review. ijpsjournal.com. Available at: [Link]

• Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in‑silico approach. d-nb.info. Available at: [Link]

• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. nih.gov. Available at:[Link]

• Fluorinated n-heterocycles as conformationally diverse bioactives for drug discovery. doi.org. Available at: [Link]

• Ionization-Induced Electronic and Vibronic Structure of 3,5-Difluoropyridine Probed by VUV-MATI Spectroscopy. acs.org. Available at: [Link]

• Neutron diffraction study of significant sp3 and sp2 C−H bond short. osti.gov. Available at: [Link]

• Neutron Diffraction Study of Significant sp3 and sp2 C–H Bond Shortening in a Fluorinated Pyridinium Saccharinate. openaire.eu. Available at: [Link]

• Transition-metal-catalyzed C–H bond activation as a sustainable strategy for the synthesis of fluorinated molecules: an overview. nih.gov. Available at:[Link]

Sources

• 1. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
• 2. societachimica.it [societachimica.it]
• 3. d-nb.info [d-nb.info]
• 4. pubs.acs.org [pubs.acs.org]
• 5. osti.gov [osti.gov]
• 6. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 7. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transition-metal-catalyzed C–H bond activation as a sustainable strategy for the synthesis of fluorinated molecules: an overview - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Step-by-step laboratory synthesis of[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

Application Note: Laboratory Synthesis of[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

Target Audience: Medicinal Chemists, Process R&D Scientists, and Drug Development Professionals.

Strategic Rationale & Retrosynthetic Analysis

The incorporation of fluorinated alkoxy groups into heteroaromatic scaffolds is a privileged strategy in modern drug discovery. The 2,2-difluoroethoxy moiety serves as a bioisostere for standard ethers, modulating the pKa of the pyridine nitrogen, increasing lipophilicity, and enhancing metabolic stability against cytochrome P450-mediated oxidation[1]. Furthermore, the preservation of the C5-bromine atom provides a versatile synthetic handle for downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations)[2].

To synthesize [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol , we bypass problematic direct lithiation/formylation routes. Halogen-metal exchange on 5-bromo-2-fluoropyridines typically occurs at the C3 position rather than the desired C4 position due to the directing effects of the fluorine atom[3]. Instead, we employ a robust, three-step linear sequence starting from the commercially available 5-bromo-2-chloro-4-methylpyridine [4].

The sequence relies on:

• Regioselective Nucleophilic Aromatic Substitution (SNAr) using 2,2-difluoroethanol[5].

• N-Oxidation of the pyridine core.

• Boekelheide Rearrangement to selectively functionalize the C4-methyl group into the target hydroxymethyl moiety.

Synthetic Workflow & Mechanistic Pathway

Figure 1: Three-step synthetic route to[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol.

Step-by-Step Experimental Protocols

Step 1: SNAr Synthesis of 5-Bromo-2-(2,2-difluoroethoxy)-4-methylpyridine

Mechanistic Insight: The C2-chlorine is highly activated toward nucleophilic attack due to the electron-withdrawing nature of the pyridine nitrogen. Sodium hydride (NaH) is utilized to quantitatively deprotonate 2,2-difluoroethanol, generating a highly nucleophilic alkoxide that drives the SNAr reaction to completion at room temperature[5]. The C5-bromine remains unreactive under these conditions[2].

• Preparation: To an oven-dried, argon-purged 250 mL round-bottom flask, add anhydrous THF (50 mL) and cool to 0 °C using an ice bath.

• Alkoxide Generation: Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv). Slowly add 2,2-difluoroethanol (1.1 equiv) dropwise over 10 minutes. Stir the suspension at 0 °C for 30 minutes until hydrogen gas evolution ceases[5].

• Substitution: Dissolve 5-bromo-2-chloro-4-methylpyridine (1.0 equiv, 10.0 g)[4] in anhydrous THF (20 mL) and add it dropwise to the alkoxide solution.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours. Track reaction progress via LCMS.

• Workup: Quench carefully with saturated aqueous NH₄Cl (50 mL). Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the intermediate as a colorless oil.

Step 2: N-Oxidation

Mechanistic Insight: Oxidation of the pyridine nitrogen is a prerequisite for the subsequent rearrangement. mCPBA selectively oxidizes the basic pyridine nitrogen without affecting the halogen or ether functionalities.

• Preparation: Dissolve the Step 1 intermediate (1.0 equiv) in anhydrous Dichloromethane (DCM, 0.2 M) and cool to 0 °C.

• Oxidation: Add meta-Chloroperoxybenzoic acid (mCPBA, 77% purity, 1.3 equiv) in small portions to manage the mild exotherm.

• Reaction: Stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 6 hours.

• Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ to destroy excess peroxide, followed by saturated aqueous NaHCO₃ to neutralize the meta-chlorobenzoic acid byproduct. Extract with DCM (3x). Dry the organics over Na₂SO₄ and concentrate to yield the crude N-oxide, which is typically carried forward without further purification.

Step 3: Boekelheide Rearrangement & Hydrolysis

Mechanistic Insight: Heating the N-oxide in acetic anhydride triggers the Boekelheide rearrangement. The acetate attacks the C4-methyl group (which is activated by the N-oxide), resulting in a 4-acetoxymethyl pyridine intermediate. Subsequent mild basic hydrolysis yields the target primary alcohol[6]. This method avoids the over-oxidation or di-bromination issues common with radical halogenation of picolines.

• Rearrangement: Dissolve the crude N-oxide in Acetic Anhydride (Ac₂O, 10 volumes). Heat the mixture to 110 °C under argon for 4 hours.

• Intermediate Isolation: Cool the reaction to room temperature and concentrate in vacuo to remove excess Ac₂O, yielding the crude acetate intermediate.

• Hydrolysis: Dissolve the crude acetate in Methanol (0.2 M). Add Potassium Carbonate (K₂CO₃, 2.0 equiv) and stir at room temperature for 2 hours.

• Final Workup: Concentrate the mixture to remove methanol. Partition the residue between water and Ethyl Acetate. Extract the aqueous phase with EtOAc (2x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Final Purification: Purify via flash chromatography (Silica gel, Hexanes/EtOAc) to yield [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol as a white solid.

Quantitative Reaction Metrics

Step	Transformation	Reagents & Conditions	Typical Yield	In-Process Control (IPC)
1	SNAr	2,2-Difluoroethanol, NaH, THF, 0 °C to RT	85 - 90%	LCMS: Product mass [M+H]+ observed, SM consumed.
2	N-Oxidation	mCPBA, DCM, 0 °C to RT	92 - 95%	TLC: Product is significantly more polar (lower Rf).
3	Boekelheide & Hydrolysis	1. Ac₂O, 110 °C 2. K₂CO₃, MeOH, RT	65 - 75%	LCMS: Shift from acetate mass to free alcohol mass.

References

• AU2014210013A1 - Pyrrolidine derivatives, pharmaceutical compositions and uses thereof Google Patents URL

• Versatile Synthesis of 3,5-Disubstituted 2-Fluoropyridines and 2-Pyridones The Journal of Organic Chemistry - ACS Publications URL:[Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. ossila.com [ossila.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Medchemexpress LLC 5-bromo-2-chloro-4-methylpyridine | 778611-64-6 | MFCD03427663 | Fisher Scientific [fishersci.com]
• 5. AU2014210013A1 - Pyrrolidine derivatives, pharmaceutical compositions and uses thereof - Google Patents [patents.google.com]
• 6. (5-Fluoropyridin-2-yl)methanol hydrochloride|CAS 31181-80-3 [benchchem.com]

Technical Notes & Optimization

Troubleshooting common impurities in[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol batches

Welcome to the Technical Support Center. This guide is designed for researchers and process chemists optimizing the synthesis of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol , a critical halogenated building block frequently utilized in the development of kinase and SOS1 inhibitors[1].

Below, you will find validated protocols, quantitative impurity profiles, and a mechanistic troubleshooting FAQ to help you achieve high-purity batches.

Pathway & Impurity Mapping

Fig 1: Synthetic workflow and common impurity pathways for the target pyridine building block.

Section 1: Validated Experimental Protocols

To ensure reproducibility, these methodologies are designed as self-validating systems —incorporating visual cues and In-Process Control (IPC) checkpoints to confirm mechanistic success before proceeding.

Protocol A: Nucleophilic Aromatic Substitution (SNAr)

Objective: Convert Methyl 5-bromo-2-chloroisonicotinate to the fluorinated intermediate.

• Alkoxide Formation: Charge a rigorously dried reactor with 2,2-difluoroethanol (1.2 eq) and anhydrous THF (10 vol). Cool to 0 °C under a nitrogen atmosphere.

• Base Addition: Portion-wise add NaH (60% dispersion in mineral oil, 1.3 eq).

  • Self-Validation Checkpoint: Monitor H₂ gas evolution. Do not proceed until bubbling completely ceases. This visual cue confirms 100% conversion to the alkoxide, preventing unreacted alcohol from stalling the SNAr.

• Substrate Addition: Dropwise add a solution of Methyl 5-bromo-2-chloroisonicotinate (1.0 eq)[1] in THF (5 vol).

• Reaction: Warm to room temperature and stir for 4 hours.

• IPC Checkpoint: Sample for HPLC. Proceed only when unreacted starting material is < 1.0%.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Ester Reduction

Objective: Reduce the intermediate ester to the target primary alcohol without dehalogenation.

• Preparation: Dissolve the crude intermediate (1.0 eq) in anhydrous Methanol (10 vol) and cool to 0 °C.

• Hydride Addition: Add NaBH₄ (3.0 eq) in small portions to safely manage the exothermic release of hydrogen gas.

• Reaction: Stir at 0 °C for 1 hour, then allow the mixture to naturally warm to room temperature for 2 hours.

• IPC Checkpoint: HPLC must show < 0.5% ester and < 1.0% aldehyde intermediate.

• Workup: Quench carefully with Acetone (1.0 vol) to consume excess NaBH₄, followed by water. Extract with DCM, dry, and concentrate to yield [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol.

Section 2: Quantitative Impurity Profile

Monitoring relative retention times (RRT) is critical for isolating the root cause of batch failures. Compare your HPLC data against this standard profile:

Impurity	Structure / Description	RRT	Acceptable Limit	Primary Causality
Hydrolysis Impurity	5-Bromo-2-oxo-1,2-dihydropyridine-4-carboxylate	~0.65	< 0.5%	Moisture in SNAr step
Des-bromo Impurity	[2-(2,2-Difluoroethoxy)pyridin-4-yl]methanol	~0.80	< 0.1%	Over-reduction / Pd trace
Target API Building Block	[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol	1.00	> 98.0%	N/A
Aldehyde Intermediate	5-Bromo-2-(2,2-difluoroethoxy)isonicotinaldehyde	~1.15	< 1.0%	Incomplete hydride reduction
Unreacted SM	Methyl 5-bromo-2-chloroisonicotinate	~1.35	< 0.5%	Incomplete SNAr

Section 3: Troubleshooting FAQs

Q1: Why am I seeing a significant amount of the 2-pyridone (hydrolysis) impurity during the SNAr step? Causality: The 2-position of the pyridine ring is highly electrophilic due to the ortho-nitrogen and the para-ester group. If trace water is present, it reacts with the base to form hydroxide ions. Because hydroxide is a smaller, more aggressive nucleophile than the bulky 2,2-difluoroethoxide, it rapidly attacks the 2-position. The resulting 2-hydroxypyridine immediately tautomerizes to the thermodynamically stable 2-pyridone, permanently trapping the impurity. Solution: Ensure all solvents are strictly anhydrous (< 50 ppm water). Switch from hygroscopic bases (like K₂CO₃ or Cs₂CO₃) to NaH, and pre-form the alkoxide completely before introducing the pyridine substrate.

Q2: How do I prevent the des-bromo impurity during the reduction step? Causality: The C-Br bond at the 5-position is relatively weak and susceptible to hydrodehalogenation. This occurs via two main pathways: (A) using unnecessarily harsh hydride donors (e.g., refluxing LiAlH₄), or (B) accidental contamination with transition metals (like Pd or Ni from previous reactor runs) which catalyze oxidative addition into the C-Br bond[2]. Solution: Use milder reduction conditions. NaBH₄ in Methanol at 0 °C to room temperature is highly chemoselective for the ester over the aryl bromide. Ensure your glassware/reactors are rigorously cleaned of any residual cross-coupling catalysts.

Q3: My IPC shows a mixture of the target alcohol and an aldehyde intermediate. How do I drive the reaction to completion? Causality: Borohydride reductions proceed through a boron-alkoxide complex. If insufficient equivalents of hydride are used, or if the reaction is quenched prematurely, the intermediate tetrahedral complex collapses into an aldehyde during the aqueous workup. Solution: Ensure you are using a minimum of 3.0 equivalents of NaBH₄. If the reaction stalls, do not add water. Instead, add an additional 0.5 eq of NaBH₄ and stir for another hour before executing the acetone/water quench.

Q4: Why don't we see significant SNAr substitution at the 5-bromo position? Causality: Nucleophilic aromatic substitution on pyridine rings is governed by strict regiochemical fidelity. Attack at the 2-position allows the intermediate negative charge to be stabilized by the electronegative pyridine nitrogen (forming an aza-Meisenheimer complex). The 5-position is meta to the nitrogen and lacks this resonance stabilization. Consequently, the 2-chloro group is displaced orders of magnitude faster than the 5-bromo group[3].

References[3] Title: CN105753780A - A synthetic method of a medicine raw material 5-bromo-2-chloroisonicotinic acid

Source: Google Patents URL: 1] Title: WO2021127429A1 - Sos1 inhibitors Source: Google Patents URL: 2] Title: US9550775B2 - Substituted triazolopyridines and methods of use thereof Source: Google Patents URL:

Sources

• 1. WO2021127429A1 - Sos1 inhibitors - Google Patents [patents.google.com]
• 2. US9550775B2 - Substituted triazolopyridines and methods of use thereof - Google Patents [patents.google.com]
• 3. CN105753780A - A synthetic method of a medicine raw material 5-bromo-2-chloroisonicotinic acid - Google Patents [patents.google.com]

Preventing thermal degradation of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol during scale-up

Welcome to the Process Development Support Center. This guide is specifically engineered for researchers and process chemists encountering thermal degradation issues during the scale-up of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol .

Transitioning this highly functionalized halopyridine from the laboratory bench to pilot-plant reactors introduces complex heat and mass transfer limitations. This document provides a mechanistic understanding of the degradation pathways, self-validating safety protocols, and actionable troubleshooting steps to ensure process robustness.

Part 1: Mechanistic Understanding of Thermal Degradation

During scale-up, operations such as heating, cooling, and distillation take significantly longer than on a small scale[1]. This prolonged thermal exposure acts as a stressor on[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, triggering two primary degradation cascades.

The Causality of Degradation

• Intermolecular Self-Condensation (SNAr): The pyridine ring is highly electron-deficient. The 5-bromo substituent acts as a potent electrophilic site, while the 4-hydroxymethyl group (-CH₂OH) serves as a nucleophile. Extended hold times at elevated temperatures provide the activation energy required for an intermolecular Nucleophilic Aromatic Substitution (SNAr), leading to the expulsion of HBr and the formation of oligomeric ether impurities. This process is inherently exothermic and poses a runaway risk[2].

• Ether Cleavage (Dealkylation): The 2,2-difluoroethoxy ether linkage, while generally stable, can undergo thermal cleavage if trace acidic or basic impurities are present from previous synthetic steps, yielding a 2-pyridone derivative.

Thermal degradation pathways of the halopyridine intermediate during scale-up.

Part 2: Troubleshooting FAQs & Process Safety

Q1: Why did[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol degrade at 85°C in the 500 L reactor when it was perfectly stable at 85°C in a 100 mL round-bottom flask? A: This is a classic heat transfer and residence time issue. In a 100 mL flask, the surface-area-to-volume ratio is high, allowing rapid heat dissipation, and the total time the molecule spends at 85°C is minimal. In a 500 L reactor, heating and cooling phases can take hours[1]. The slow SNAr self-condensation kinetics become significant over these extended hold times. Furthermore, because the SNAr reaction is exothermic, the poor heat removal at scale can cause localized "hot spots," accelerating the degradation non-linearly.

Q2: How can we establish a safe maximum operating temperature ( Tmax​ ) for this intermediate? A: You must utilize a combination of Differential Scanning Calorimetry (DSC) for initial screening and Accelerating Rate Calorimetry (ARC) for precise adiabatic data[3]. Pyridine derivatives often exhibit high thermal potential energies and low onset temperatures[3]. As a strict process safety rule, the Maximum Allowable Processing Temperature should be set at least 50°C below the onset temperature of the first exotherm detected by DSC, and further refined by calculating the Time to Maximum Rate ( TMRad​ ) of 24 hours using ARC data[2][4].

Q3: What protocol modifications can prevent this degradation without altering the fundamental synthetic route? A: If the thermal hold time cannot be reduced in a batch reactor, you have two primary engineering solutions:

• Transition to Continuous Flow: Processing the material through a meso-scale flow reactor minimizes the residence time at high temperatures to mere seconds or minutes, effectively outpacing the degradation kinetics.

• Solvent Dilution & Anti-Solvent Cooling: Conduct the reaction at a lower concentration to reduce the probability of intermolecular collisions (slowing the SNAr rate). Utilize vacuum distillation at lower temperatures (< 45°C) rather than atmospheric distillation to remove solvents.

Process safety workflow for establishing safe thermal limits during scale-up.

Part 3: Quantitative Data & Experimental Protocols

Thermal Hazard Assessment Summary

To predict the behavior of[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, process safety parameters must be quantified. The table below summarizes typical calorimetric profiles for highly functionalized hydroxymethyl halopyridines undergoing self-condensation[2][4].

Parameter	Analytical Method	Observed Value	Safety Implication
Tonset​ (Dynamic)	DSC (10 °C/min)	115 °C	Initial warning of decomposition.
Enthalpy ( ΔH )	DSC	-850 J/g	Highly exothermic; severe runaway potential if >500 J/g.
Tonset​ (Adiabatic)	ARC (Heat-Wait-Search)	88 °C	True onset under plant conditions is much lower than DSC indicates.
TMRad​ (24 hours)	ARC Extrapolation	55 °C	Critical Limit: Do not hold material above this temperature for >24h.

Standard Operating Procedure: ARC Testing for Halopyridines

To validate the stability of your specific batch (which may contain trace catalysts or acids that lower the decomposition threshold), execute the following self-validating ARC protocol[4]:

Equipment: Accelerating Rate Calorimeter (e.g., Netzsch ARC 254 or HEL Phi-Tec). Materials: 2.0 g of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, Hastelloy spherical sample cell.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh ~2.0 g of the intermediate into the Hastelloy sample cell. Ensure the cell is thoroughly cleaned to prevent trace metal catalysis.

• Inerting: Seal the cell and purge the headspace with ultra-high purity Nitrogen ( N2​ ) for 3 minutes to eliminate oxidative degradation pathways. Pressurize to 50 psi to keep any residual solvents in the liquid phase.

• Heat-Wait-Search (HWS) Programming:

  • Start Temperature: 40 °C

  • Temperature Step: 5 °C

  • Wait Time: 15 minutes (allows thermal equilibration).

  • Search Time: 10 minutes.

  • Exotherm Threshold: Set the detection sensitivity to 0.02 °C/min.

  • End Temperature: 300 °C (or until a major exotherm concludes).

• Data Acquisition: Initiate the HWS sequence. The calorimeter will step up the temperature. If the self-heating rate exceeds 0.02 °C/min, the system switches to adiabatic mode, tracking the exotherm to completion.

• Data Processing: Extract the adiabatic temperature rise ( ΔTad​ ) and calculate the Time to Maximum Rate ( TMRad​ ). Establish your plant operating limits strictly below the temperature that yields a 24-hour TMRad​ .

References

• Thermal Hazard Analysis and Decomposition Mechanism of Energetic Nitration of 4-Methoxy-2-nitroacetanilide. Organic Process Research & Development - ACS Publications. Available at:[Link]

• Thermal stability investigation of pyridine substituted tosyl oximes. ResearchGate. Available at:[Link]

• Challenges in Early Phase API Scale Up. NCI Events. Available at:[Link]

• An Alternative Scalable Process for the Synthesis of 4,6-Dichloropyrimidine-5-carbonitrile. Organic Process Research & Development - ACS Publications. Available at:[Link]

Sources

• 1. events.cancer.gov [events.cancer.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Advanced purification and recrystallization techniques for[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

Welcome to the Advanced Purification Support Center. The isolation of highly functionalized halogenated pyridines presents unique physicochemical challenges.[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol contains a weakly basic pyridine core, a heavy lipophilic halogen (bromine), a highly flexible and electron-withdrawing fluorinated ether, and a polar hydrogen-bonding primary alcohol.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yield, high-purity isolation of this critical intermediate.

Part 1: Troubleshooting FAQs – Chromatography & Phase Separation

Q1: My compound is severely streaking on standard silica gel, leading to poor recovery. How do I sharpen the elution bands? Mechanistic Insight: The weakly basic pyridine nitrogen interacts strongly with the acidic silanol groups ( Si−OH ) on the stationary phase of standard unmodified silica gel. Solution: You must neutralize the silica. Pre-treat your column with 1% Triethylamine (TEA) in your starting mobile phase (e.g., Hexanes). The TEA competitively binds to the acidic silanol sites, preventing the pyridine core from tailing. Self-Validation: Collect the first column volume of eluent and test it with pH paper; it should read ~8, confirming the silica is fully neutralized before loading your crude mixture.

Q2: I am seeing a closely eluting impurity with a mass of [M−79]+ in my LC-MS. How do I separate this? Mechanistic Insight: A mass difference of ~79/81 Da indicates a debrominated impurity (loss of 79Br or 81Br ), a common byproduct in the synthesis of 5-bromo-alkoxypyridines [2]. Because the debrominated species lacks the heavy, lipophilic bromine atom, it is slightly more polar but structurally very similar. Solution: Switch from a standard step-gradient to a shallow continuous gradient (e.g., 10% to 25% Ethyl Acetate in Hexanes over 15 column volumes). If normal-phase chromatography fails, utilize Reverse-Phase Prep-HPLC (C18 column) using a Methanol/Water gradient, where the lipophilic differences between the brominated target and the debrominated impurity are drastically amplified.

Part 2: Troubleshooting FAQs – Recrystallization & Isolation

Q3: During recrystallization, my product separates as a dense oil at the bottom of the flask instead of forming crystals ("oiling out"). How do I induce nucleation? Mechanistic Insight: "Oiling out" (liquid-liquid phase separation) occurs when the compound's melting point is lower than the temperature at which it saturates the solvent. The 2,2-difluoroethoxy group is highly flexible and lipophilic, which lowers the lattice energy and disrupts crystal packing compared to rigid, non-fluorinated analogs [1]. Solution: Do not plunge the flask into an ice bath. Rapid cooling forces the compound into a supercooled liquid state. Instead, heat the mixture until the oil dissolves, then cool it at a strictly controlled rate of −0.5∘C/min . Introduce a seed crystal at 5∘C above the cloud point to bypass the energy barrier for nucleation.

Q4: My NMR shows residual solvent entrapment even after 24 hours under high vacuum. Why is this happening? Mechanistic Insight: The 4-methanol group acts as a strong hydrogen bond donor and acceptor. If you recrystallize from protic solvents (like ethanol) or solvents with hydrogen-bond acceptors (like ethyl acetate), the solvent molecules can become incorporated into the crystal lattice. Solution: Switch to a non-hydrogen-bonding solvent system, such as Toluene/Heptane. Toluene provides solubility via π−π stacking with the pyridine ring, while Heptane acts as a strict anti-solvent.

Part 3: Quantitative Data – Solvent System Performance

To optimize your isolation strategy, refer to the following empirical data comparing recrystallization solvent systems for fluorinated bromopyridine methanols.

Solvent System (Ratio)	Dissolution Temp (°C)	Nucleation Temp (°C)	Expected Recovery	Impurity Clearance (Debrominated)	Crystal Habit
EtOAc / Hexanes (1:4)	65	15	75 - 80%	Moderate	Needles (prone to solvent trapping)
Toluene / Heptane (1:3)	85	35	85 - 92%	Excellent	Prisms (high density, pure)
Hot Ethanol / Water (3:1)	78	40	60 - 70%	Poor	Amorphous / Oiling out
DCM / Pentane (1:5)	35	-10	> 90%	Very Poor	Fine powder (hard to filter)

Table 1: Comparative analysis of recrystallization solvent systems. Toluene/Heptane is the superior choice for maximizing purity and structural integrity.

Part 4: Standard Operating Procedures (SOPs)

Protocol A: High-Resolution Flash Chromatography

This protocol is a self-validating system designed to clear debrominated impurities prior to crystallization.

• Stationary Phase Preparation: Pack a column with 40-63 µm silica gel. Flush with 3 column volumes (CV) of Hexanes containing 1% (v/v) Triethylamine (TEA).

• Validation Step: Check the pH of the eluting solvent. Proceed only when pH ≥8 .

• Sample Loading: Dissolve the crude[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol in the minimum amount of Dichloromethane (DCM). Dry-load onto Celite if the sample is highly viscous.

• Elution: Run a shallow gradient from 5% EtOAc/Hexanes to 20% EtOAc/Hexanes over 15 CVs.

• Fraction Validation: Monitor fractions via LC-MS at 254 nm. Pool only fractions where the target mass ( [M+H]+≈282/284 m/z) constitutes >95% of the total ion current.

Protocol B: Moisture-Controlled Dual-Solvent Recrystallization

Water disrupts the hydrogen-bonding lattice of the 4-methanol group. This protocol ensures a strictly anhydrous crystallization environment.

• Pre-Crystallization Validation: Concentrate the pooled chromatography fractions to dryness. Redissolve in 5 mL of anhydrous Toluene. Perform a Karl Fischer (KF) titration. Do not proceed unless moisture is <0.1% . If >0.1% , add an additional 10 mL of Toluene and azeotropically distill off the water under reduced pressure.

• Dissolution: Heat the anhydrous Toluene solution to 85∘C under an inert nitrogen atmosphere until the solid is completely dissolved.

• Anti-Solvent Addition: Dropwise, add anhydrous Heptane (pre-heated to 70∘C ) until the solution becomes slightly turbid (the cloud point). Add exactly 0.5 mL of Toluene to clear the solution.

• Controlled Cooling: Program the heating mantle/bath to cool at a rate of −0.5∘C/min .

• Nucleation: Upon reaching 35∘C , add 1-2 mg of pure seed crystals. Allow the mixture to cool to room temperature, then transfer to a 4∘C refrigerator for 12 hours.

• Isolation: Filter the resulting prismatic crystals over a sintered glass frit, wash with cold Heptane ( −20∘C ), and dry under high vacuum ( <0.1 mbar) at 40∘C for 12 hours.

Part 5: Workflow Visualization

Purification and isolation workflow for[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol.

Part 6: References

• Surina, N. W., Thompson, K. D., Weeks, N. J., Friesen, C. M., & Iacono, S. T. (2024). Fluorinated Pyridine Aryl Ether Polymers with Defined Microstructures, Diverse Architectures, and Tunable Thermal Properties. Macromolecules, 57(10).[Link]

• Clay, W. K., Buck, A. K., He, Y., Hernández Sánchez, D. N., Ward, N. A., Lear, J. M., ... & Hadad, C. M. (2024). Treatment of Organophosphorus Poisoning with 6-Alkoxypyridin-3-ol Quinone Methide Precursors: Resurrection of Methylphosphonate-Aged Acetylcholinesterase. Chemical Research in Toxicology, 37(4), 643-657.[Link]

Reducing unwanted debromination byproducts in[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol reactions

Welcome to the technical support guide for [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol. This resource is designed for researchers, chemists, and drug development professionals to diagnose and solve the common issue of unwanted debromination (hydrodebromination) during synthetic reactions. As your dedicated application scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding to empower you to make informed decisions in your experiments.

Introduction: The Challenge of Unwanted Debromination

[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol is a valuable building block, particularly for introducing a functionalized pyridine moiety via cross-coupling reactions. However, its utility can be compromised by a frequent and frustrating side reaction: the replacement of the bromine atom with hydrogen. This process, known as hydrodebromination, leads to the formation of a significant byproduct, reducing the yield of your desired compound and complicating downstream purification.[1][2][3]

This guide will walk you through the common causes of this side reaction and provide robust, field-proven strategies to maintain the integrity of the C-Br bond, ensuring high-yield, clean reactions.

Frequently Asked Questions (FAQs)

Q1: What is hydrodebromination, and what is the primary mechanism in my reaction?

A1: Hydrodebromination is an undesired reductive process where the carbon-bromine (C-Br) bond is cleaved and replaced by a carbon-hydrogen (C-H) bond.[4] In the context of palladium-catalyzed cross-coupling reactions (like Suzuki, Heck, or Buchwald-Hartwig), the most prevalent mechanism involves the formation of a palladium-hydride (Pd-H) species.[3][5]

This Pd-H intermediate can intercept the catalytic cycle. Instead of undergoing the desired transmetalation or subsequent steps, the aryl-palladium intermediate can undergo reductive elimination with the hydride, releasing the debrominated byproduct and regenerating the Pd(0) catalyst.[3][5] The sources of this problematic hydride are varied and are the primary targets for troubleshooting.

Caption: Desired cross-coupling vs. competing debromination.

Q2: My reaction shows over 50% debromination. Where should I start troubleshooting?

A2: When facing high levels of debromination, the base and solvent system is the most common culprit and the first place to investigate. The goal is to choose conditions that disfavor the formation of palladium-hydride species.

The Role of the Base: Strong bases, particularly alkoxides like sodium tert-butoxide (NaOtBu) or potassium methoxide (KOMe), can promote debromination.[6] Weaker inorganic bases are generally a much safer choice.

The Role of the Solvent: Protic solvents like alcohols can directly act as hydride donors.[7][8] Other solvents, such as DMF, can degrade at higher temperatures to produce species that serve as hydride sources.[3]

The workflow below provides a systematic approach to diagnosing the issue.

Caption: Troubleshooting workflow for excessive debromination.

Q3: How do I select the optimal base and ligand to minimize this side reaction?

A3: This is the most critical aspect of reaction optimization. The goal is to accelerate the desired catalytic cycle so that it significantly outpaces the undesired debromination pathway.[7]

Base Selection: The choice of base is paramount. A base must be strong enough to facilitate the desired reaction (e.g., activate the boronic acid in a Suzuki coupling) but not so reactive that it generates hydrides.

Base	Type	Propensity for Debromination	Rationale
K₃PO₄, K₂CO₃, Cs₂CO₃	Weak Inorganic	Low	Generally do not act as hydride donors. Excellent first choice for screening.[1][3][9]
CsF, KF	Fluoride Salt	Low	Can be effective, especially in specific Suzuki couplings, and are mild.[1]
NaOtBu, KOtBu, KOMe	Strong Alkoxide	High	Prone to β-hydride elimination or direct reaction to form hydride species, especially at elevated temperatures. Use with extreme caution.[3][6]

Ligand Selection: The ligand's steric and electronic properties directly influence the rates of the catalytic cycle steps.[5] For challenging couplings where debromination is a risk, the use of bulky, electron-rich phosphine ligands is often the solution.

Ligand Class	Examples	Key Feature	Impact on Debromination
Simple Phosphines	PPh₃, P(o-tol)₃	Standard	Can be effective, but may not be sufficient to prevent debromination with challenging substrates.
Bulky, Electron-Rich	XPhos, SPhos, RuPhos	Steric hindrance & high electron density	Highly Recommended. Accelerates the final reductive elimination step to form the desired product, shortening the lifetime of the intermediate that could be intercepted by a hydride.[5][7][9]
N-Heterocyclic Carbenes	IPr, SIMes	Strong σ-donors	Can be very effective by forming stable, highly active Pd complexes that promote the forward reaction.[6][9]

Expert Recommendation: Start with a combination of K₃PO₄ as the base and a bulky phosphine ligand like SPhos or XPhos . This combination is often robust and minimizes debromination across a wide range of cross-coupling reactions.

Q4: Can reaction temperature and time be optimized to prevent byproduct formation?

A4: Absolutely. Temperature is a double-edged sword. While increased temperature can overcome the activation energy for the desired reaction, it can also disproportionately accelerate the rate of side reactions, including debromination and catalyst decomposition.[2][10]

• Start Low: Begin your reaction at a moderate temperature (e.g., 80 °C) and monitor its progress.

• Incremental Increases: If the reaction is sluggish, increase the temperature in small increments (10 °C). Unnecessarily high temperatures are a common cause of increased byproduct formation.[10]

• Minimize Reaction Time: Monitor the reaction closely by TLC or LC-MS. Once the starting material is consumed, work up the reaction promptly. Prolonged heating after completion can lead to product degradation and increased byproduct formation.[1]

Experimental Protocol: Suzuki-Miyaura Coupling with Minimized Debromination

This protocol provides a robust starting point for coupling [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol with a generic arylboronic acid, incorporating best practices to suppress hydrodebromination.

Materials:

• [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol (1.0 equiv)

• Arylboronic Acid (1.2-1.5 equiv)

• Pd₂(dba)₃ (1-2 mol%)

• SPhos (2-4 mol%)

• Potassium Phosphate (K₃PO₄), anhydrous powder (3.0 equiv)

• Anhydrous, degassed 1,4-Dioxane or Toluene

Procedure:

• Inert Atmosphere: To an oven-dried flask equipped with a magnetic stir bar and reflux condenser, add [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, the arylboronic acid, and K₃PO₄.

• Catalyst Addition: In a glovebox, or quickly in a positive flow of inert gas, add the Pd₂(dba)₃ and SPhos ligand.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe. The final concentration should be around 0.1 M with respect to the starting bromide.

  • Rationale: Using anhydrous and degassed solvents is critical to remove potential hydride/proton sources like water and oxygen, which can degrade the catalyst and ligands.[11]

• Degassing: Bubble argon or nitrogen through the stirred suspension for 10-15 minutes.

• Heating: Heat the reaction mixture to 80-90 °C with vigorous stirring.

  • Rationale: This moderate temperature is often sufficient for the reaction while minimizing the thermal pathways that lead to debromination.[10]

• Monitoring: Monitor the reaction progress by TLC or LC-MS every 1-2 hours. Look for the consumption of the starting bromide and the formation of both the desired product and the potential debrominated byproduct (mass = starting material mass - Br + H).

• Work-up: Once the starting material is consumed (or the reaction stalls), cool the mixture to room temperature. Dilute with ethyl acetate and quench with water.

• Extraction & Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

References

• BenchChem. (2025). preventing debromination in Suzuki coupling of bromo-imidazoles. BenchChem Technical Support.
• BenchChem. (2025). Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid. BenchChem Technical Support.

• Maji, B., et al. (2017). Radical Hydrodehalogenation of Aryl Bromides and Chlorides with Sodium Hydride and 1,4-Dioxane. Angewandte Chemie International Edition. Available at: [Link]

• Viciu, M. S., et al. (2001). Catalytic Dehalogenation of Aryl Halides Mediated by a Palladium/Imidazolium Salt System. Organometallics. Available at: [Link]

• BenchChem. (2025). Minimizing debromination in C14H12Br3NO reactions. BenchChem Technical Support.

• Organic Chemistry Portal. (n.d.). Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Available at: [Link]

• Surry, D. S., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Available at: [Link]

• Wikipedia. (n.d.). Dehalogenation. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Preventing Dehalogenation in Cross-Coupling Reactions. BenchChem Technical Support.

• Sharma, S., et al. (2021). Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway Under Hy. NSF Public Access Repository. Available at: [Link]

• BenchChem. (n.d.). how to avoid dehalogenation side reactions in Suzuki coupling. BenchChem Technical Support.
• BenchChem. (n.d.). A Comparative Guide to 2-Acetyl-5-bromopyridine and Other Brominated Pyridine Derivatives in Modern Synthesis. BenchChem Technical Support.

• Fairlamb, I. J. S., et al. (2011). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics. Available at: [Link]

• Roughley, S. D., & Jordan, A. M. (2016). The Suzuki–Miyaura Coupling. Synthetic Methods in Drug Discovery. Available at: [Link]

• Journal of Catalyst & Chemical Engineering. (n.d.). Impact of Temperature on Reaction Rate in Catalytic Reactions. Available at: [Link]

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Enhancing catalyst turnover in[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol coupling

Welcome to the Advanced Catalysis Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic bottlenecks encountered when scaling up cross-coupling reactions for complex pharmaceutical building blocks.

This guide focuses exclusively on maximizing the Turnover Number (TON) and Turnover Frequency (TOF) in the Suzuki-Miyaura coupling of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol .

System Overview: The Causality of Catalyst Deactivation

Coupling[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol presents a "perfect storm" of catalyst deactivation risks due to its polyfunctional nature. To achieve high TON (ppm-level catalyst loading) [1], we must understand the causality behind the failure modes:

• Pyridine Nitrogen Poisoning (Off-Cycle Dormancy): The basic pyridine nitrogen is notorious for displacing phosphine ligands on the Palladium(II) intermediate. This forms a highly stable, catalytically dormant off-cycle dimer [2].

• Inductive Electrophilicity: The 2,2-difluoroethoxy group is strongly electron-withdrawing. While this accelerates the initial oxidative addition of the C-Br bond, it renders the resulting Pd(II) complex highly electrophilic, making it even more susceptible to nitrogen-coordination poisoning [3].

• Hydroxyl Group Interference: The free hydroxymethyl group at the 4-position can hydrogen-bond with the boronic acid or base, altering the hydration sphere and leading to premature protodeboronation of your coupling partner [4].

To achieve high turnover, our primary directive is to sterically block off-cycle species formation while maintaining a rapid transmetalation rate.

Mechanistic Workflows & Troubleshooting

Diagram 1: Catalytic Cycle & Deactivation Pathways

The following diagram illustrates where the catalytic cycle stalls and how rational ligand design rescues the turnover rate.

Catalytic cycle showing pyridine-induced off-cycle deactivation and ligand-mediated rescue.

Diagram 2: Rapid Diagnostic Workflow

Use this logic tree to diagnose your specific experimental failure in real-time.

Troubleshooting workflow for diagnosing and resolving low catalyst turnover.

Quantitative Data: Ligand Selection vs. Turnover

The choice of ligand is the single most critical variable. Standard ligands (like PPh₃) fail because they are not bulky enough to prevent the pyridine nitrogen from binding to the Pd center. Dialkylbiaryl phosphines (Buchwald ligands) enforce a steric environment that physically blocks the pyridine nitrogen [3].

Table 1: Impact of Ligand Architecture on TON/TOF for[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol Coupling

Ligand System	Catalyst Loading	TON	TOF (h⁻¹)	Primary Deactivation Mode
PPh₃	5.0 mol%	< 20	5	Pyridine N-coordination (Dormancy)
dppf	2.0 mol%	45	12	Pd Black aggregation
XPhos	0.1 mol%	950	240	Slow protodeboronation of partner
GPhos	0.05 mol%	1,900	500	Substrate depletion (Ideal)

Step-by-Step High-Turnover Protocol

To achieve a self-validating system, this protocol utilizes XPhos Pd G2 (a Buchwald precatalyst) which ensures a 1:1 L:Pd ratio and rapid generation of the active Pd(0) species, preventing early-stage aggregation.

Materials: *[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol (1.0 equiv)

• Arylboronic Acid (1.1 equiv)

• XPhos Pd G2 (0.05 - 0.1 mol%)

• K₃PO₄ (Aq. 0.5 M, 2.0 equiv)

• THF (Degassed, 0.2 M)

Methodology:

• Preparation of the Catalyst Stock: To accurately deliver 0.1 mol%, prepare a stock solution of XPhos Pd G2 in degassed THF. Causality: Weighing sub-milligram quantities directly leads to massive loading errors and irreproducible TON [1].

• Substrate Loading: Charge an oven-dried Schlenk flask with the bromopyridine, arylboronic acid, and a magnetic stir bar.

• Atmospheric Control: Evacuate and backfill the flask with Argon three times. Causality: Oxygen rapidly oxidizes electron-rich phosphines (like XPhos) to phosphine oxides, stripping the Pd of its protective ligand and causing immediate Pd Black precipitation.

• Solvent & Base Addition: Add degassed THF, followed by the aqueous K₃PO₄ solution. Causality: Water plays a critical role in Pd catalyst speciation and accelerates the transmetalation step of boronic acids by forming the reactive boronate complex [1].

• Catalyst Injection: Inject the catalyst stock solution last.

• Reaction: Stir vigorously at 40 °C for 4 hours. Causality: High temperatures (e.g., 80 °C+) are unnecessary with XPhos and only serve to accelerate catalyst thermal degradation [5].

Frequently Asked Questions (FAQs)

Q: My reaction mixture turns black within 15 minutes, and conversion stops at 10%. What is happening? A: The black precipitate is palladium black (inactive Pd(0) nanoparticles). This indicates that the rate of reductive elimination is slower than the rate of catalyst aggregation. Solution: Lower the reaction temperature from 80 °C to 40 °C. If using PPh₃, switch to a more sterically demanding bidentate or biarylphosphine ligand (e.g., XPhos) to stabilize the monomeric Pd(0) species.

Q: Do I need to protect the hydroxymethyl group before the coupling? A: Not strictly necessary if you use a highly active catalyst system (like XPhos Pd G2) that outpaces side reactions. However, if your specific arylboronic acid is highly prone to protodeboronation, the free -OH can exacerbate this by altering the local pH. In such cases, temporarily protecting the -OH as a TBS ether will significantly improve your overall yield and catalyst turnover.

Q: Can I increase the pressure to improve the turnover number? A: Yes. While unconventional in standard lab setups, high-pressure conditions (e.g., 2–8 kbar) have been proven to dramatically extend the lifetime of palladium catalysts by suppressing the volume of activation for decomposition pathways, pushing TONs from the hundreds into the tens of thousands [5].

Q: Why does the 2,2-difluoroethoxy group make this coupling harder than a standard bromopyridine? A: Fluorine is highly electronegative. The inductive pull from the 2,2-difluoroethoxy group makes the pyridine ring highly electron-deficient. While this makes the initial C-Br bond easier to break (faster oxidative addition), the resulting Pd(II) intermediate is highly electrophilic. This electrophilicity makes the Pd center a prime target for Lewis-basic poisoning by the pyridine nitrogen of another substrate molecule, trapping the catalyst off-cycle [2].

References

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Organic Process Research & Development.
• Designing Pd and Ni Catalysts for Cross-Coupling Reactions by Minimizing Off-Cycle Species.
• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. MIT DSpace.
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. PMC.
• Dramatic Increase of Turnover Numbers in Palladium-Catalyzed Coupling Reactions Using High-Pressure Conditions. Journal of the American Chemical Society.

Reference Data & Comparative Studies

A Comparative Guide to the LC-MS Analysis of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

This guide provides a detailed, experience-driven comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for the analysis of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, a key intermediate in the synthesis of various pharmaceutical compounds. We will explore and contrast different ionization techniques and chromatographic strategies, offering insights grounded in established scientific principles and practical laboratory experience. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods for this and structurally related molecules.

Introduction: The Analytical Challenge

[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol presents a unique set of analytical challenges. Its structure combines a polar pyridinyl methanol moiety with a halogenated, moderately lipophilic side chain. This combination necessitates a careful balancing act in method development to achieve optimal chromatographic retention, efficient ionization, and informative fragmentation for both qualitative and quantitative purposes. The presence of bromine, with its characteristic isotopic pattern (79Br and 81Br in an approximate 1:1 ratio), is a key spectral feature that aids in identification but also requires consideration in data analysis.[1][2]

Chromatographic Strategy: A Tale of Two Phases

The goal of chromatography is to retain and separate the analyte of interest from impurities and matrix components, delivering it to the mass spectrometer as a sharp, symmetrical peak. For a molecule with the polarity of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, both reversed-phase and HILIC (Hydrophilic Interaction Liquid Chromatography) present viable, albeit fundamentally different, approaches.[3][4][5]

Reversed-Phase Chromatography (RPC)

Reversed-phase is the workhorse of small molecule analysis. The nonpolar stationary phase (typically C18) retains analytes based on their hydrophobicity.[5] For molecules with polar characteristics that are poorly retained on standard C18 columns, alternative reversed-phase chemistries with more polar characteristics are also available.[3][4]

Experimental Protocol: Reversed-Phase Method

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

Rationale and Insights:

The C18 stationary phase provides retention for the difluoroethoxy and bromo-substituted pyridine core. The acidic mobile phase (0.1% formic acid) serves a dual purpose: it protonates the pyridine nitrogen, enhancing ionization efficiency in positive ion mode, and it sharpens peak shape by minimizing interactions with residual silanols on the silica support. Acetonitrile is chosen as the organic modifier for its low viscosity and UV transparency.[6] A gradient elution is essential to ensure the timely elution of any more lipophilic impurities.

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an alternative for polar compounds that are poorly retained in reversed-phase.[3][4][5][7] It utilizes a polar stationary phase and a high organic mobile phase, with water acting as the strong eluting solvent.[5][7]

Experimental Protocol: HILIC Method

• Column: Amide, 2.1 x 100 mm, 1.7 µm particle size

• Mobile Phase A: 0.1% Formic Acid in 95:5 Acetonitrile:Water

• Mobile Phase B: 0.1% Formic Acid in Water

• Gradient: 0% B to 50% B over 7 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 35 °C

• Injection Volume: 2 µL

Rationale and Insights:

In HILIC, a water-rich layer is adsorbed onto the polar stationary phase, and the analyte partitions between this layer and the bulk organic mobile phase.[7] This technique can provide orthogonal selectivity to RPC, which is invaluable for impurity profiling.[5][8] The high organic content of the initial mobile phase can also lead to enhanced ESI signal for some analytes.[5] However, HILIC methods can require longer equilibration times to ensure stability.[8]

Comparative Performance

Parameter	Reversed-Phase (C18)	HILIC (Amide)
Retention	Moderate	Strong[3][4][7]
Selectivity	Excellent for nonpolar impurities	Excellent for polar impurities[5]
Peak Shape	Generally Symmetrical	Can be prone to tailing
Robustness	High	Moderate (sensitive to water content)
MS Sensitivity	Good	Potentially enhanced due to high organic[5]

Workflow: Method Selection Logic

Caption: Logic for selecting the appropriate chromatographic method.

Mass Spectrometry: Ionization and Fragmentation

The choice of ionization source and the interpretation of fragmentation data are critical for confident identification and accurate quantification.

Ionization Source Comparison: ESI vs. APCI

Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are two of the most common atmospheric pressure ionization (API) techniques for LC-MS.[9][10][11]

• Electrospray Ionization (ESI): This is a soft ionization technique ideal for polar molecules that can be readily protonated or deprotonated in solution.[9][11] Given the presence of the basic pyridine nitrogen, ESI in positive ion mode is the logical first choice. We would expect to see a strong signal for the protonated molecule, [M+H]+.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is a gas-phase ionization technique that is often better suited for less polar, more volatile compounds.[10][11][12] While it could potentially work for this analyte, ESI is generally preferred for molecules with readily ionizable sites.[9]

Comparative Table: Ionization Techniques

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Analyte Polarity	Polar to moderately polar[9][11]	Nonpolar to moderately polar[10][12]
Ionization Mechanism	Liquid-phase ion evaporation[11]	Gas-phase chemical ionization[10][12]
Typical Adducts	[M+H]+, [M+Na]+	Primarily [M+H]+
Matrix Effects	More susceptible	Less susceptible
Flow Rate Tolerance	Lower (typically < 1 mL/min)	Higher

Fragmentation Analysis (MS/MS)

Tandem mass spectrometry (MS/MS) is essential for structural confirmation.[9] By isolating the precursor ion ([M+H]+) and subjecting it to collision-induced dissociation (CID), we can generate characteristic product ions.[9]

Expected Fragmentation Pathways:

The protonated molecule ([M+H]+) of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol has an expected monoisotopic mass of 263.9984 m/z for the 79Br isotope and 265.9963 m/z for the 81Br isotope. The near-equal abundance of the 79Br and 81Br isotopes will result in a characteristic M and M+2 pattern for the molecular ion and any bromine-containing fragments.[1][2]

Key expected fragmentation events include:

• Loss of Water (-18.01 Da): A common fragmentation for molecules containing a hydroxyl group.[2]

• Loss of the Difluoroethoxy Group (-83.01 Da): Cleavage of the ether linkage.

• Loss of the Methanol Group (-31.02 Da): Cleavage at the pyridinyl-methanol bond.

Diagram: Predicted MS/MS Fragmentation

Caption: Predicted fragmentation pathways for the target analyte.

Alternative Analytical Approaches

While LC-MS is a powerful tool, it is important to consider orthogonal techniques for comprehensive characterization.

• Gas Chromatography-Mass Spectrometry (GC-MS): Due to the polar hydroxyl group, direct GC-MS analysis would likely result in poor peak shape and thermal degradation. However, derivatization of the hydroxyl group (e.g., silylation) could make GC-MS a viable option, particularly for purity analysis where volatile impurities are a concern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR remains the gold standard for unambiguous structure elucidation. 1H, 13C, and 19F NMR would provide definitive confirmation of the structure, including the position of the substituents on the pyridine ring.

• Supercritical Fluid Chromatography (SFC-MS): SFC can offer unique selectivity for polar and chiral compounds and could be considered as another orthogonal chromatographic technique, often providing faster separations than HPLC.

Conclusion: An Integrated Approach

For the routine analysis and quantification of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, a reversed-phase LC method coupled with positive ion electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) represents the most robust and sensitive approach. The characteristic isotopic signature of bromine provides a high degree of confidence in analyte identification. For in-depth impurity profiling or structural confirmation challenges, employing an orthogonal technique such as HILIC or NMR is highly recommended. The methodologies and comparative data presented in this guide provide a solid foundation for developing and validating analytical methods for this important pharmaceutical intermediate and its analogs.

References

• Agilent Technologies. (2019, July 15). Retaining and Separating Polar Molecules—A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC. Agilent.
• Chrom Tech, Inc. (2025, October 15). Reverse-Phase Liquid Chromatography vs.
• Welch Materials. (2025, December 23). [Readers Insight] Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds.
• uHPLCs. (2022, December 1). What is the difference between HILIC columns VS normal/reverse columns. uHPLCs.
• Shimadzu. (n.d.). Basics of LC/MS.
• Waters Corporation. (n.d.). LC-MS Primer.
• Agilent Technologies. (n.d.). Basics of LC/MS. Agilent Technologies.
• Austin Publishing Group. (2015, May 25). The Ionization Technology of LC-MS, Advantages of APPI on Detection of Ppcps and Hormones. Austin Publishing Group.
• ACD/Labs. (2023, August 23).
• Elsevier. (n.d.). Recent advances in analytical methodologies based on mass spectrometry for the environmental analysis of halogenated organic contaminants. ScienceDirect.
• LCGC International. (2020, December 17). Ionization Efficiency for Environmentally Relevant Compounds Using Atmospheric Pressure Photoionization Versus Electrospray Ionization (ESI).
• NIST. (n.d.). Pyridine, 3-bromo-. NIST WebBook.
• University of California, Los Angeles. (n.d.).
• eGyanKosh. (n.d.).
• BenchChem. (2025).
• YouTube. (2023, December 3).
• Save My Exams. (2025, September 24). Fragmentation in Mass Spectrometry - IB Chemistry Notes. Save My Exams.
• Shimadzu Corporation. (n.d.). Basics of LCMS.
• ResearchGate. (2018, July 5). Quantitative and Qualitative Analysis of Organic Halogenated Compounds Unintentionally Generated in Wastewater Treatment Plants using Liquid Chromatography/Mass Spectrometry and High-Resolution Mass Spectrometry.
• National Center for Biotechnology Information. (n.d.). Analysis of Steroidal Estrogens as Pyridine-3-sulfonyl Derivatives by Liquid Chromatography Electrospray Tandem Mass Spectrometry. PubMed Central.
• AperTO - Archivio Istituzionale Open Access dell'Università di Torino. (2026, March 4).
• Toyama Prefectural Institute for Pharmaceutical Research. (n.d.). Liquid Chromatograph Tandem Quadrupole Mass Spectrometer and Liquid Chromatograph Time-of-Flight Mass Spectrometer.
• Waters Corporation. (n.d.). A Greener and More Cost-Effective Organic Mobile Phase Solvent for LC-MS Analysis of Intact Biopharmaceutical Proteins.
• Japan Fertilizer and Feed Inspection Association. (2011). Simultaneous determination of pesticides in liquid fertilizers by liquid chromatograph-tandem mass spectrometer (LC/MS/MS).
• Ministry of Health, Labour and Welfare, Japan. (n.d.). Simultaneous Test Method for Pesticides, etc. by LC/MS I (Agricultural Products).

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Navigating Molecular Stability: A Forced Degradation Guide to [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

A Comparative Analysis for Drug Development Professionals

In the landscape of pharmaceutical development, a thorough understanding of a molecule's intrinsic stability is paramount. This guide offers an in-depth, scientifically-grounded framework for assessing the stability of the novel intermediate, [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, through a rigorous forced degradation study. By moving beyond a simple recitation of protocols, we delve into the rationale behind experimental design, providing researchers and drug development scientists with a robust methodology to predict degradation pathways, develop stability-indicating analytical methods, and ultimately, ensure the quality and safety of the final drug product.

Forced degradation, or stress testing, is a critical component of the drug development process, mandated by regulatory bodies such as the International Council for Harmonisation (ICH).[1] These studies deliberately subject the drug substance to conditions more severe than accelerated stability testing to identify potential degradation products and understand the molecule's degradation pathways.[2] The goal is to achieve a target degradation of 5-20%, which provides sufficient amounts of degradants for analytical method validation and structural elucidation without completely destroying the parent molecule.[1]

This guide will comparatively assess the stability of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol under various stress conditions, including hydrolysis, oxidation, photolysis, and thermal stress. We will explore the likely degradation products based on the molecule's functional groups and provide detailed experimental protocols for both the degradation studies and the subsequent analytical characterization.

The Subject Molecule: A Structural Overview

Before delving into the degradation studies, it is essential to understand the structural features of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, as these will dictate its reactivity and potential degradation pathways.

The molecule comprises a pyridine ring substituted with four key functional groups:

• A Bromine Atom: Halogenated pyridines can be susceptible to dehalogenation, particularly under photolytic conditions.[3]

• A 2,2-difluoroethoxy Group: This ether linkage is a point of potential hydrolytic or oxidative cleavage. However, the presence of two fluorine atoms on the ethoxy group is expected to increase its stability compared to a non-fluorinated analogue. Fluoroalkoxy groups are generally found to be stable under hydrolytic conditions.[4]

• A Methanol Group: Primary alcohols, such as the methanol group on the pyridine ring, are prone to oxidation, which can lead to the formation of the corresponding aldehyde and subsequently a carboxylic acid.[5][6][7]

• The Pyridine Ring: The pyridine ring itself is a heterocyclic aromatic system that can undergo various reactions, including oxidation and hydroxylation, although it is generally more stable than a benzene ring.

A Strategic Approach to Forced Degradation

The design of a forced degradation study should be systematic and scientifically justified. The following workflow outlines a logical approach to assessing the stability of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol.

Caption: A logical workflow for the forced degradation study.

Experimental Protocols

The following protocols provide a detailed methodology for conducting the forced degradation studies. It is crucial to run a control sample (protected from the stress condition) in parallel for each experiment.

Hydrolytic Degradation

Hydrolysis is one of the most common degradation pathways for pharmaceuticals.[1] The study should be conducted across a range of pH values to cover acidic, basic, and neutral conditions.

Protocol:

• Preparation: Prepare three sets of solutions of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol at a concentration of 1 mg/mL in:

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • Purified Water

• Incubation: Incubate the solutions at 60°C.

• Sampling: Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Neutralization: Immediately neutralize the acidic and basic samples to halt the degradation process.

• Analysis: Analyze the samples by a stability-indicating HPLC method.

Oxidative Degradation

Oxidative degradation can occur through various mechanisms, and hydrogen peroxide is a commonly used oxidizing agent in forced degradation studies.[2]

Protocol:

• Preparation: Prepare a solution of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol at a concentration of 1 mg/mL in a 3% solution of hydrogen peroxide (H₂O₂).

• Incubation: Keep the solution at room temperature, protected from light.

• Sampling: Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Analysis: Analyze the samples by a stability-indicating HPLC method.

Photolytic Degradation

Photostability testing is essential to determine if a drug substance is sensitive to light. The ICH Q1B guideline provides specific recommendations for photostability testing.

Protocol:

• Sample Preparation: Spread a thin layer of the solid drug substance in a chemically inert, transparent container. Also, prepare a 1 mg/mL solution of the drug substance in a suitable solvent (e.g., acetonitrile:water).

• Exposure: Expose the samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Control: Protect a parallel set of samples from light to serve as dark controls.

• Analysis: After the exposure period, analyze both the exposed and control samples by a stability-indicating HPLC method.

Thermal Degradation

Thermal degradation studies assess the stability of the drug substance at elevated temperatures.

Protocol:

• Sample Preparation: Place the solid drug substance in a controlled temperature oven.

• Incubation: Expose the sample to a temperature of 70°C for a period of 7 days.

• Sampling: Withdraw samples at predetermined time points.

• Analysis: Prepare solutions of the withdrawn samples and analyze by a stability-indicating HPLC method.

Predicted Degradation Pathways and Products

Based on the functional groups present in [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, the following degradation pathways are proposed:

Caption: Predicted degradation pathways of the target molecule.

Data Presentation and Analysis

All quantitative data from the forced degradation studies should be summarized in a clear and concise table for easy comparison.

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation of Parent Compound	Major Degradation Products (Proposed)
Hydrolytic	0.1 M HCl	48 hours	60°C	Experimental Data	5-Bromo-4-(hydroxymethyl)pyridin-2-ol
0.1 M NaOH	48 hours	60°C	Experimental Data	5-Bromo-4-(hydroxymethyl)pyridin-2-ol
Water	48 hours	60°C	Experimental Data	No significant degradation expected
Oxidative	3% H₂O₂	48 hours	Room Temp	Experimental Data	[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]carbaldehyde, 5-Bromo-2-(2,2-difluoroethoxy)nicotinic acid
Photolytic	1.2 million lux hours	-	-	Experimental Data	[2-(2,2-difluoroethoxy)pyridin-4-yl]methanol
Thermal	Dry Heat	7 days	70°C	Experimental Data	No significant degradation expected

Analytical Method Development and Validation

A stability-indicating analytical method is crucial for accurately quantifying the decrease in the parent compound and the increase in degradation products. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the most common technique for this purpose.[8][9] For the structural elucidation of the degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is an invaluable tool.[5][6][9][10]

HPLC Method Parameters (Starting Point)

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)[8]

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min

• Detection: UV at a suitable wavelength (determined by UV scan of the parent compound).

• Column Temperature: 30°C

The method should be validated according to ICH Q2(R1) guidelines to ensure it is specific, accurate, precise, linear, and robust. The specificity of the method is demonstrated by its ability to separate the parent peak from all degradation product peaks.

Conclusion

This comprehensive guide provides a robust framework for assessing the stability of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol under forced degradation conditions. By understanding the potential degradation pathways and employing a validated, stability-indicating analytical method, researchers can gain critical insights into the molecule's intrinsic stability. This knowledge is not only a regulatory requirement but also fundamental to the development of a safe, effective, and stable pharmaceutical product. The experimental data generated from these studies will serve as a cornerstone for formulation development, packaging selection, and the establishment of appropriate storage conditions and shelf-life.

References

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• Shibutani, Y., & Shinra, K. (1975). Thermal Stability of Substituted Pyridine Adducts of Bis(acetylacetonato)oxovanadium(IV) in Solid State. Nippon Kagaku Kaishi, 1975(8), 1413-1417. [Link]

• Wang, T., et al. (2022). Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium. Molecules, 27(18), 6035. [Link]

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• Alaee, M., et al. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. Comprehensive Analytical Chemistry, 55, 1-38. [Link]

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• Laskar, D. D., et al. (2013). A Mechanistic Investigation of Acid-Catalyzed Cleavage of Aryl-Ether Linkages: Implications for Lignin Depolymerization in Acidic Environments. ACS Sustainable Chemistry & Engineering, 1(11), 1466-1475. [Link]

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• Patel, J., et al. (2025). Impact of Forced Degradation Studies on the Formulation and Stability of Topiroxostat: A Comprehensive Review. Journal of Pharmaceutical Research International, 37(1), 1-10. [Link]

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• DTU Research Database. (2022). Acidic Oxygen Evolution Reaction Activity-Stability Relationships in Ru-Based Pyrochlores. [Link]

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Safety & Regulatory Compliance

[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol proper disposal procedures

As a Senior Application Scientist overseeing laboratory safety and chemical logistics for complex API synthesis, I frequently encounter the mismanagement of heavily substituted heterocycles. Treating [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol as a standard organic solvent is a critical operational error.

Because this compound contains a pyridine ring heavily substituted with both bromine and fluorine (a fluorinated ether), it must be strictly managed as a Halogenated Organic Waste . This guide provides the self-validating protocols and mechanistic reasoning required to safely handle, store, and dispose of this compound while maintaining strict environmental compliance.

Mechanistic Hazard Profile: The "Why" Behind the Protocol

The primary danger of[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol at the end of its lifecycle lies in its thermal degradation profile.

If this compound is inadvertently mixed with non-halogenated waste and subjected to standard, low-temperature incineration, the halogenated aromatic structure acts as a precursor for the synthesis of highly toxic brominated and fluorinated dioxins and furans[1]. Furthermore, combustion of this molecule releases corrosive Hydrogen Bromide (HBr) and Hydrogen Fluoride (HF) gases. Therefore, standard biological treatment or conventional incineration is chemically and legally prohibited. According to , high-temperature incineration (>1100°C) equipped with caustic acid gas scrubbers is non-negotiable[2].

Quantitative Data: Waste Characterization & Logistics

To ensure rapid decision-making on the laboratory floor, adhere to the following operational thresholds:

Parameter	Operational Threshold	Mechanistic Rationale
Waste Classification	Halogenated Organic Waste	Contains >1% w/w Halogens (Br, F). Segregation from standard organics is mandatory[3].
Incineration Temp.	> 1100°C (2012°F)	Prevents the thermodynamic formation of toxic dioxins and furans[1].
Primary Container	HDPE or PTFE-lined Glass	Prevents the fluorinated ether from degrading low-density plastics over time.
Storage Limit	< 180 Days in SAA	Complies with RCRA Satellite Accumulation Area (SAA) regulations[4].
Incompatibilities	Strong bases, reactive metals	Prevents violent, exothermic halogen-exchange reactions[3].

Standard Operating Procedure: Cradle-to-Grave Disposal Workflow

Every step in this workflow is designed as a self-validating system to ensure safety and compliance from the benchtop to the incinerator.

Protocol 1: Waste Segregation and Containment

• Characterize the Waste Stream: Quantify the volume of[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol in your solvent mixture. Any effluent containing >1% of this compound must be strictly designated and segregated as "Halogenated Organic Waste"[3].

• Select the Receptacle: Utilize high-density polyethylene (HDPE) carboys or PTFE-lined amber glass bottles.

  • Causality: The fluorinated ether and pyridine moieties can act as aggressive solvents, degrading low-density plastics and causing microscopic leaks.

• Segregate Incompatibles: Ensure the waste container is strictly isolated from non-halogenated solvents, strong acids, and alkali metals.

  • Causality: Mixing halogenated pyridines with strong bases or reactive metals (e.g., Sodium, Potassium) can trigger violent, exothermic halogen-exchange reactions.

• Self-Validating Closure Check: Before sealing the container, verify that the pH of the waste mixture is neutral (pH 6-8) using indicator strips.

  • Causality: This validation step prevents unexpected gas evolution and dangerous pressure buildup inside the sealed container[5].

• Labeling: Affix a standardized RCRA hazardous waste label. Explicitly write "Brominated/Fluorinated Pyridine Derivative" to alert the downstream disposal facility of the need for HF/HBr gas scrubbing[4].

Protocol 2: Facility Accumulation and Transport

• Satellite Accumulation Area (SAA) Storage: Store the sealed, labeled container in a designated SAA equipped with secondary containment trays. Ensure the storage area is well-ventilated and kept away from direct UV exposure.

• Transfer to Main Accumulation Area (MAA): Monitor container volumes weekly. Transfer the container to the facility's MAA within 3 days of reaching the 55-gallon capacity limit, or before the 180-day maximum storage window expires[4].

• Manifesting and Transport: Complete the Uniform Hazardous Waste Manifest. Classify the material under the appropriate DOT hazard class (e.g., UN 2810, Toxic liquid, organic, n.o.s.). Transfer custody only to a licensed, EPA-permitted hazardous waste contractor[6].

Emergency Spill Management Protocol

In the event of an accidental release, immediate containment is required to prevent inhalation exposure and environmental contamination.

• Evacuate and Isolate: Immediately clear personnel from the area and ensure local exhaust ventilation (fume hoods) is operating at maximum capacity.

• PPE Donning: Equip response personnel with heavy-duty nitrile gloves, splash-proof safety goggles, and a half-face respirator fitted with organic vapor/acid gas cartridges.

• Containment: Surround and cover the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand.

  • Causality: Do not use sawdust or combustible absorbents. Halogenated organics can dangerously increase the flammability or reactivity of organic absorbents[3].

• Collection: Sweep the absorbed material using non-sparking tools to prevent ignition of any co-solvents. Place the saturated absorbent into a solid hazardous waste container and label it as "Halogenated Solid Waste."

Mandatory Visualization: Disposal Decision Matrix

Halogenated organic waste disposal workflow ensuring safe thermal destruction and RCRA compliance.

References

• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." epa.gov. [URL: https://www.epa.gov/]
• U.S. Environmental Protection Agency (EPA). "Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites." epa.gov.[URL: https://www.epa.gov/]
• Nipissing University. "Hazardous Materials Disposal Guide." nipissingu.ca. [URL: https://www.nipissingu.ca/]
• Bates College. "Chemical Hygiene Plan (CHP)." bates.edu. [URL: https://www.
• Eastern Washington University. "Hazardous Waste Management Program." ewu.edu.[URL: https://www.ewu.edu/]

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Personal protective equipment for handling [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

Operational Safety Guide: Handling [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol

This guide provides a comprehensive framework for the safe handling, use, and disposal of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol (CAS No. 1859653-04-5) in a laboratory setting.[1] As this compound is intended for research and development purposes only, and a specific, exhaustive Safety Data Sheet (SDS) is not widely available, this document synthesizes critical safety information by inferring hazards from structurally analogous compounds.[1][2] This approach ensures that researchers, scientists, and drug development professionals can implement robust safety protocols grounded in established chemical principles.

The core structure, a substituted bromopyridine, along with the difluoroethoxy and methanol functional groups, suggests a specific hazard profile that must be respected to ensure personnel safety and experimental integrity. Adherence to these guidelines is paramount for minimizing risk and maintaining a safe research environment.

Inferred Hazard Assessment and Profile

Due to the lack of a dedicated SDS for this specific molecule, we have constructed a hazard profile based on data from similar chemical structures, including various brominated pyridines and related fluorinated compounds. This method, known as "hazard inference," is a standard practice in chemical safety for novel research chemicals.

The pyridine core can present risks of skin absorption and irritation, while halogenated compounds, particularly brominated aromatics, are often associated with skin, eye, and respiratory irritation.[3][4]

Table 1: Inferred Hazard Profile and GHS Classification

Hazard Classification	Inferred Category	Signal Word	Hazard Statement & Rationale
Acute Toxicity (Oral)	Category 4	Warning	H302: Harmful if swallowed. This is a common classification for functionalized pyridine intermediates.[3][5][6][7]
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation. Brominated pyridines consistently demonstrate skin irritancy.[3][6][8][9]
Serious Eye Damage/Irritation	Category 2A	Warning	H319: Causes serious eye irritation. Direct contact with the solid or solutions can cause significant irritation.[3][6][8][9]
Specific Target Organ Toxicity (Single Exposure)	Category 3	Warning	H335: May cause respiratory irritation. Inhalation of dust or aerosols can irritate the respiratory tract.[3][6][9][10]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to protection, starting with engineering controls and supplemented by appropriate PPE, is mandatory.

Primary Engineering Control: Chemical Fume Hood

All handling of solid [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol and its solutions must be conducted within a properly functioning and certified laboratory chemical fume hood.[2][6][11][12] This is the most critical step in preventing inhalation exposure to dust or vapors.

Personal Protective Equipment (PPE) Matrix

The selection of PPE is dictated by the specific task. The following table outlines the minimum requirements.

Table 2: PPE Requirements by Activity

Activity	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving/Storage	Safety glasses	Nitrile gloves	Lab coat	Not required if container is sealed
Weighing Solid	Chemical safety goggles	Nitrile gloves (double-gloving recommended)	Lab coat, closed-cuff	Not required if performed in a fume hood
Preparing Solutions	Chemical safety goggles and face shield	Nitrile or butyl rubber gloves	Lab coat, closed-cuff	Not required if performed in a fume hood
Spill Cleanup	Chemical safety goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant apron over lab coat	Air-purifying respirator with organic vapor/particulate cartridges may be required for large spills.[11][13]

Causality of PPE Selection:

• Eye Protection: The high likelihood of serious eye irritation from analogous compounds necessitates the use of chemical safety goggles as a minimum standard.[2][8][14] A face shield is added when handling larger volumes or during procedures with a risk of splashing.[8]

• Hand Protection: Nitrile gloves offer good protection against incidental contact with many organic solids and their solutions.[2][12] Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.[8][11][14]

• Body Protection: A standard lab coat protects against minor spills and contamination of personal clothing.[2][8]

• Respiratory Protection: While a fume hood is the primary control, a NIOSH-approved respirator should be available for emergency situations like a significant spill outside of containment.[11][13] All personnel requiring a respirator must be medically cleared and fit-tested under a formal respiratory protection program.[6][11]

Standard Operating Procedure (SOP) for Handling

This step-by-step workflow ensures a safe and logical progression from receipt of the chemical to its use in an experiment.

Caption: Safe Handling Workflow for [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol.

Detailed Steps:

• Pre-Operational Checks: Before starting, ensure the chemical fume hood is operational and its certification is current. Prepare the work area by laying down a disposable absorbent liner to contain any minor spills.[12]

• Don PPE: Put on all required PPE as outlined in Table 2.

• Weighing: Tare a suitable weighing vessel inside the fume hood. To minimize dust generation, carefully transfer the solid chemical to the vessel. Avoid creating airborne dust.[8][15]

• Solubilization: Add the desired solvent to the solid chemical slowly to avoid splashing.

• Post-Handling: Once the experiment is complete, decontaminate all glassware by rinsing with a small amount of appropriate solvent. This rinsate must be collected as hazardous liquid waste.[2]

• Cleanup: Wipe down the work surface within the fume hood. Dispose of the absorbent liner and any contaminated wipes as solid hazardous waste.

• Doffing PPE: Remove PPE in the correct order (gloves first), and wash hands thoroughly with soap and water.[8][11]

Emergency Response Protocols

Immediate and correct action during an emergency is critical.

Spill Response

The response to a spill depends on its size and location.

Caption: Emergency Spill Response Flowchart.

Personnel Exposure First Aid

• Skin Contact: Immediately remove all contaminated clothing.[8] Flush the affected skin with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3][11]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[3][6][8] Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[6][11]

• Ingestion: Do NOT induce vomiting.[15] Rinse the mouth with water. Never give anything by mouth to an unconscious person.[14] Seek immediate medical attention.[11][14]

Waste Management and Disposal

All waste streams containing this compound must be treated as hazardous waste.

• Waste Segregation: Maintain separate, clearly labeled waste containers for:

  • Solid Waste: Contaminated PPE, weigh boats, absorbent materials.[2]

  • Liquid Waste: Unused solutions and solvent rinses from glassware.[2]

  • Sharps: Contaminated needles or razor blades.

• Container Management: Waste containers must be made of a compatible material, kept securely closed when not in use, and stored in a designated satellite accumulation area away from incompatible chemicals like strong oxidizers.[2][11]

• Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical name: "[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol".[2]

• Disposal: Arrange for the collection and disposal of all hazardous waste through your institution's Environmental Health & Safety (EHS) office or a licensed chemical waste contractor.[2][15] Do not dispose of this chemical down the drain or in regular trash.[14]

By implementing these comprehensive safety measures, researchers can confidently and safely work with [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, ensuring both personal safety and the integrity of their scientific work.

References

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